Cas no 2171793-59-0 (tert-butyl 3-amino-3-1-hydroxy-3-(trifluoromethyl)cyclohexylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-amino-3-1-hydroxy-3-(trifluoromethyl)cyclohexylpyrrolidine-1-carboxylate
• CAS No: 2171793-59-0
• MF: C₁₆H₂₇F₃N₂O₃
• MW: 352.39239525795
• CID: 6125327
• PubChem ID: 165777099
• Update Time: 2025-05-20

tert-butyl 3-amino-3-1-hydroxy-3-(trifluoromethyl)cyclohexylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-3-1-hydroxy-3-(trifluoromethyl)cyclohexylpyrrolidine-1-carboxylate
• tert-butyl 3-amino-3-[1-hydroxy-3-(trifluoromethyl)cyclohexyl]pyrrolidine-1-carboxylate
• 2171793-59-0
• EN300-1643298

• Inchi： 1S/C16H27F3N2O3/c1-13(2,3)24-12(22)21-8-7-14(20,10-21)15(23)6-4-5-11(9-15)16(17,18)19/h11,23H,4-10,20H2,1-3H3
• InChI Key： JACGRNFQFJVAJR-UHFFFAOYSA-N
• SMILES： FC(C1CCCC(C1)(C1(CN(C(=O)OC(C)(C)C)CC1)N)O)(F)F

Computed Properties

• Exact Mass: 352.19737721g/mol
• Monoisotopic Mass: 352.19737721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.8Ų

Additional information on tert-butyl 3-amino-3-1-hydroxy-3-(trifluoromethyl)cyclohexylpyrrolidine-1-carboxylate

tert-butyl 3-amino-3-1-hydroxy-3-(trifluoromethyl)cyclohexylpyrrolidine-1-carboxylate: A Comprehensive Overview

tert-butyl 3-amino-3-1-hydroxy-3-(trifluoromethyl)cyclohexylpyrrolidine-1-carboxylate, with the CAS number 2171793-59-0, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a cyclohexane ring substituted with hydroxyl, amino, and trifluoromethyl groups, as well as a pyrrolidine ring attached to a tert-butyl ester group.

The molecular structure of this compound is highly versatile, making it a valuable tool in various research applications. The presence of the trifluoromethyl group imparts unique electronic and steric properties, while the hydroxyl and amino groups provide opportunities for further functionalization and reactivity. Recent studies have highlighted its potential as a precursor for drug delivery systems due to its ability to form stable complexes with bioactive molecules.

In terms of synthesis, this compound is typically prepared through multi-step organic reactions involving the coupling of appropriately substituted intermediates. The synthesis process often requires precise control over reaction conditions to ensure high yields and purity. Researchers have recently explored green chemistry approaches to synthesize this compound, reducing the environmental impact of its production.

The application of tert-butyl 3-amino-3-1-hydroxy-3-(trifluoromethyl)cyclohexylpyrrolidine-1-carboxylate in materials science is another area of active investigation. Its ability to form self-assembled monolayers has been exploited in the development of advanced coatings with enhanced wear resistance and corrosion protection properties.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties of this compound. Quantum mechanical calculations have revealed that the cyclohexane ring's conformation significantly influences its reactivity, suggesting potential applications in catalysis and energy storage materials.

In conclusion, tert-butyl 3-amino-3-1-hydroxy-3-(trifluoromethyl)cyclohexylpyrrolidine-1-carboxylate stands as a testament to the ingenuity of modern organic chemistry. Its diverse structural features and promising applications continue to drive research efforts across multiple disciplines, positioning it as a key compound in future technological advancements.